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Compound Name:
(S)-4-Isopropylthiazolidine-2-

thione

Cat. No.: B1631226 Get Quote

An In-depth Technical Guide to the Properties and Applications of (S)-4-Isopropylthiazolidine-
2-thione

Introduction
(S)-4-Isopropylthiazolidine-2-thione is a sulfur-containing heterocyclic compound of

significant interest in the fields of organic synthesis and pharmaceutical development. Derived

from the natural amino acid (S)-valine, its core value lies in its role as a highly effective and

reliable chiral auxiliary.[1] Chiral auxiliaries are stereogenic molecules that are temporarily

attached to a prochiral substrate to direct a chemical reaction to produce a single stereoisomer.

This guide provides a comprehensive overview of the physical, chemical, and spectroscopic

properties of (S)-4-Isopropylthiazolidine-2-thione, details its application in asymmetric

synthesis, and offers practical experimental protocols for its preparation and use.

Physicochemical and Spectroscopic Profile
(S)-4-Isopropylthiazolidine-2-thione is typically a white to off-white crystalline solid.[1] Its

stereocenter, derived from (S)-valinol, is key to its function in asymmetric synthesis.

Molecular Structure
The structure of (S)-4-Isopropylthiazolidine-2-thione features a five-membered thiazolidine

ring with a thione group at the 2-position and an isopropyl group at the 4-position in the (S)
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Asymmetric Synthesis Workflow

1. Auxiliary Attachment
(N-Acylation)

2. Diastereoselective Reaction
(e.g., Aldol Addition)

Forms chiral
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 stereocenters

Chiral Product

Recovered
AuxiliaryRecyclable

Prochiral
Substrate

Mechanism of Diastereoselective Aldol Addition

1. (Z)-Enolate Formation

2. Chelation & Facial Shielding

3. Product Formation

N-Acyl Thiazolidinethione

Forms (Z)-enolate

Lewis Acid + Base

Zimmerman-Traxler
Transition State

Syn-Aldol Adduct

High d.r.

Isopropyl group blocks
 top (si) face.

Aldehyde approaches
 from bottom (re) face.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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